Cas no 111787-87-2 (3-Furancarboxylic acid,5-(4-methoxyphenyl)-2-methyl-)

3-Furancarboxylic acid,5-(4-methoxyphenyl)-2-methyl- Properties

Names and Identifiers

• 3-Furancarboxylic acid,5-(4-methoxyphenyl)-2-methyl-
• 5-(4-Methoxyphenyl)-2-methyl-3-furoic acid
• 5-(4-methoxyphenyl)-2-methylfuran-3-carboxylic acid
• 3-Furancarboxylic acid,5-(4-methoxyphenyl)-2-methyl
• 5-(4-Methoxy-phenyl)-2-methyl-furan-3-carbonsaeure
• 5-(4-methoxy-phenyl)-2-methyl-furan-3-carboxylic acid
• 5-(4-methoxyphenyl)-2-methyl-3-furoic acid, AldrichCPR
• SCHEMBL3973924
• DTXSID40383369
• CS-0247602
• EN300-369848
• 111787-87-2
• Z3225895885
• +Expand

• InChIKey： AQZLIAGPNPFISZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12O4/c1-8-11(13(14)15)7-12(17-8)9-3-5-10(16-2)6-4-9/h3-7H,1-2H3,(H,14,15)
• SMILES： COC1C=CC(C2OC(C)=C(C(O)=O)C=2)=CC=1

Computed Properties

• Exact Mass: 232.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 232.07355886g/mol
• Heavy Atom Count: 17
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• LogP: 2.96180
• PSA: 59.67000
• Refractive Index: 1.56
• Boiling Point: 392°Cat760mmHg
• Flash Point: 190.9°C
• Density: 1.22